Ethyl 3-(4-chlorophenyl)-5-(2-ethylbutanoylamino)-4-oxothieno[3,4-d]pyridazine-1-carboxylate

• IUPAC Name: ethyl 3-(4-chlorophenyl)-5-(2-ethylbutanoylamino)-4-oxothieno[3,4-d]pyridazine-1-carboxylate
• InChI: InChI=1S/C21H22ClN3O4S/c1-4-12(5-2)18(26)23-19-16-15(11-30-19)17(21(28)29-6-3)24-25(20(16)27)14-9-7-13(22)8-10-14/h7-12H,4-6H2,1-3H3,(H,23,26)
• InChI Key: NRIYPOUCAHGKGZ-UHFFFAOYSA-N
• Canonical SMILES: CCC(CC)C(=O)NC1=C2C(=CS1)C(=NN(C2=O)C3=CC=C(C=C3)Cl)C(=O)OCC
• Molecular Formula: C21H22ClN3O4S
• Molecular Weight: 447.9 g/mol

Description

Chemical Reactions Analysis

The chemical reactions involving “Ethyl 3-(4-chlorophenyl)-5-(2-ethylbutanoylamino)-4-oxothieno[3,4-d]pyridazine-1-carboxylate” are not well-documented. More research is needed to understand its reactivity.

Scientific Research Applications

Synthesis and Pharmacological Screening

Compounds with similar structures have been synthesized and evaluated for their pharmacological properties, particularly their effects on the central nervous system. For example, the synthesis of pyrazolo[3,4-c]pyridazine derivatives and their screening for pharmacological activities have been explored to understand their potential therapeutic benefits (Zabska et al., 1998).

Chemical Synthesis and Structural Analysis

Research has also focused on the regioselective synthesis of related compounds, providing valuable insights into chemical synthesis techniques and the structural analysis of these molecules. The study on the synthesis of ethyl pyrazolecarboxylates from various precursors showcases the methodological advancements in creating complex chemical structures with potential for further pharmacological study (Hanzlowsky et al., 2003).

Heterocyclic Chemistry

The exploration of novel heterocyclic compounds, including thienoquinolines and pyridazine derivatives, has been a significant area of interest. These studies contribute to the broader understanding of heterocyclic chemistry and its applications in drug development and materials science (Awad et al., 1991).

Molecular Structure and Antimicrobial Activity

Further research into related compounds has led to the synthesis of molecules with defined molecular structures and potential antimicrobial properties. For instance, the synthesis and structural analysis of ethyl 5-(4-chlorophenyl)-3-methyl-1-phenyl-1H-pyrazole-4-carboxylate revealed insights into its crystal structure and possible antimicrobial activities (Achutha et al., 2017).